Cas no 1620677-51-1 (4-Bromo-2-fluoro-5-methoxybenzoic acid)

4-Bromo-2-fluoro-5-methoxybenzoic acid structure
1620677-51-1 structure
Product Name:4-Bromo-2-fluoro-5-methoxybenzoic acid
CAS No:1620677-51-1
MF:C8H6BrFO3
MW:249.033845424652
MDL:MFCD29931556
CID:4611101
PubChem ID:58762311
Update Time:2024-11-06

4-Bromo-2-fluoro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-fluoro-5-methoxybenzoic acid
    • FVWAPKQBDVSQKV-UHFFFAOYSA-N
    • SCHEMBL15878443
    • 4-bromo-2-fluoro-5-methoxybenzoicacid
    • 1620677-51-1
    • A12120
    • A1-08003
    • Z3242946229
    • MFCD29931556
    • DB-106633
    • AS-63518
    • EN300-214758
    • AKOS023651764
    • 4-Bromo-2-fluoro-5-methoxybenzoic acid
    • MDL: MFCD29931556
    • Inchi: 1S/C8H6BrFO3/c1-13-7-2-4(8(11)12)6(10)3-5(7)9/h2-3H,1H3,(H,11,12)
    • InChI Key: FVWAPKQBDVSQKV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C(=O)O)=CC=1OC)F

Computed Properties

  • Exact Mass: 247.94843g/mol
  • Monoisotopic Mass: 247.94843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5
  • XLogP3: 2.2

4-Bromo-2-fluoro-5-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
182133-2.500g
4-Bromo-2-fluoro-5-methoxybenzoic acid, 95%
1620677-51-1 95%
2.500g
$1480.00 2023-09-10
eNovation Chemicals LLC
D755334-100mg
4-Bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 97%
100mg
$135 2024-06-06
eNovation Chemicals LLC
D755334-250mg
4-Bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 97%
250mg
$205 2024-06-06
eNovation Chemicals LLC
D755334-1g
4-Bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 97%
1g
$1095 2023-05-17
Enamine
EN300-214758-0.05g
4-bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 95%
0.05g
$100.0 2023-09-16
Enamine
EN300-214758-0.1g
4-bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 95%
0.1g
$148.0 2023-09-16
Enamine
EN300-214758-0.25g
4-bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 95%
0.25g
$211.0 2023-09-16
Enamine
EN300-214758-0.5g
4-bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 95%
0.5g
$333.0 2023-09-16
Enamine
EN300-214758-1.0g
4-bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 95%
1g
$426.0 2023-05-31
Enamine
EN300-214758-2.5g
4-bromo-2-fluoro-5-methoxybenzoic acid
1620677-51-1 95%
2.5g
$896.0 2023-09-16
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.